Cas no 69353-33-9 (5-(aminomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine)

• Product Name: 5-(aminomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine
• CAS No: 69353-33-9
• MF: C₁₂H₁₈N₂
• MW: 190.284722805023
• CID: 1737228
• PubChem ID: 50431
• Update Time: 2025-04-21

5-(aminomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-(aminomethyl)-6,7,8,9-tetrahydro-5H-benzo[7]annulen-5-amine
• 6,7,8,9-Tetrahydro-5-aminomethyl-5H-benzocyclohepten-5-amine
• Amino-1 aminomethyl-1 benzosuberane
• 5H-BENZOCYCLOHEPTENE-5-AMINE, 6,7,8,9-TETRAHYDRO-5-AMINOMETHYL-
• DTXSID20989106
• 5-Aminomethyl-6,7,8,9-tetrahydro-5H-benzocycloheptene-5-amine
• 69353-33-9
• BRN 5515855

• Inchi： 1S/C12H18N2/c13-9-12(14)8-4-3-6-10-5-1-2-7-11(10)12/h1-2,5,7H,3-4,6,8-9,13-14H2
• InChI Key： QCKMDKHNNCHWHT-UHFFFAOYSA-N
• SMILES： NC1(CN)C2C=CC=CC=2CCCC1

Computed Properties

• Exact Mass: 190.14714
• Monoisotopic Mass: 190.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 1

Experimental Properties

• Density: 1.029
• Boiling Point: 315.3°C at 760 mmHg
• Flash Point: 171.4°C
• Refractive Index: 1.555
• PSA: 52.04